Aminobimane
Overview
Description
Synthesis Analysis
Aminobimane can be synthesized through various methods. One approach involves the condensation of bimane with an amine, resulting in the formation of the aminobimane structure .
Chemical Reactions Analysis
Aminobimane can undergo photorelease of carboxylic and amino acids upon irradiation with visible light (λ ≥ 410 nm). The release of caged acids occurs simultaneously but in a stepwise pathway .
Scientific Research Applications
1. Applications in Plant Nitrogen Metabolism and Productivity
Aminobimane and related amino acids have been studied for their role in enhancing plant nitrogen metabolism and productivity. For instance, the application of amino acids like glutamate, phenylalanine, cysteine, and glycine in soybean crops showed significant improvements in nitrogen content and productivity. These findings suggest aminobimane could be potentially beneficial in agricultural applications to improve crop yield and health (Teixeira et al., 2018).
2. Applications in Medical Imaging and Diagnosis
In the medical field, amino acids, including aminobimane analogs, have been used in imaging techniques like positron emission tomography (PET) and single-photon emission computed tomography (SPECT). These methods are essential for diagnosing and understanding the pathophysiology of brain tumors and other neoplasms. Aminobimane and its derivatives could play a crucial role in enhancing the effectiveness of these diagnostic tools (Bénard et al., 2003).
3. Role in Protein Engineering and Synthetic Biology
Aminobimane, as part of a broader group of amino acids, has applications in protein engineering and synthetic biology. The ability to incorporate such amino acids into proteins can lead to the creation of proteins with novel properties and functions. This has significant implications for the study and manipulation of proteins in various fields including drug development, biotechnology, and therapeutic applications (Chin, 2017).
4. Importance in Genomics and Livestock Production
Aminobimane's role in amino acid metabolism has implications in genomics and livestock production. Understanding the genetic expressions related to amino acid sequences, like those of aminobimane, can guide breeding programs and improve livestock productivity. This has significant economic and scientific value in agricultural and food industries (Lambert, 2008).
5. Development of Antimicrobial Peptides and Drug Delivery
Aminobimane can contribute to the development of antimicrobial peptides and drug delivery systems. By leveraging the unique properties of amino acids, researchers can create effective antimicrobial agents and enhance drug delivery mechanisms. This is particularly valuable in combating antimicrobial resistance and improving the efficacy of therapeutic agents (Idrees et al., 2020).
Future Directions
properties
IUPAC Name |
7-(aminomethyl)-1,2,6-trimethylpyrazolo[1,2-a]pyrazole-3,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2/c1-5-7(3)12-8(4-11)6(2)10(15)13(12)9(5)14/h4,11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLADQYKRYSPMME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(=C(C(=O)N2C1=O)C)CN)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10443060 |
Source
|
| Record name | Aminobimane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10443060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Aminobimane | |
CAS RN |
76421-90-4 |
Source
|
| Record name | Aminobimane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10443060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Aminomethyl-2,5,6-trimethyl-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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